Cas no 16206-42-1 (2-Naphthalenebutanoicacid, a-methyl-g-oxo-)

• Product Name: 2-Naphthalenebutanoicacid, a-methyl-g-oxo-
• CAS No: 16206-42-1
• Molecular Formula: C₁₅H₁₄O₃
• Molecular Weight: 242.26986
• CID: 235826
• PubChem ID: 293040

2-Naphthalenebutanoicacid, a-methyl-g-oxo- Properties

Names and Identifiers

• 2-Naphthalenebutanoicacid, a-methyl-g-oxo-
• 2-methyl-4-naphthalen-2-yl-4-oxobutanoic acid
• 2-methyl-3-(2-napthoyl)propanoic acid
• 2-methyl-4-(naphthalen-2-yl)-4-oxobutanoic acid
• 2-Methyl-4-[2]naphthyl-4-oxo-buttersaeure
• 2-methyl-4-[2]naphthyl-4-oxo-butyric acid
• 3-(2-naphthoyl)-2-methylpropionic acid
• AC1L6JB9
• AC1Q5RQH
• AG-J-62051
• AR-1E3609
• CTK4D1080
• NSC159331
• 2-Methyl-4-(2-naphthyl)-4-oxobutanoic Acid
• SY298971
• AKOS010910677
• DTXSID10303610
• YTQSBIFDAFVJOC-UHFFFAOYSA-N
• NSC-159331
• 16206-42-1
• 2-Naphthalenebutanoic acid, alpha-methyl-gamma-oxo-
• SCHEMBL11152669
• EN300-706177
• MFCD16432863

• InChIKey： YTQSBIFDAFVJOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c1-10(15(17)18)8-14(16)13-7-6-11-4-2-3-5-12(11)9-13/h2-7,9-10H,8H2,1H3,(H,17,18)
• SMILES： OC(C(CC(C1C=CC2=CC=CC=C2C=1)=O)C)=O

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.094
• Heavy Atom Count: 18
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 3.13330
• PSA: 54.37000
• Refractive Index: 1.613
• Boiling Point: 458.5°Cat760mmHg
• Flash Point: 245.2°C
• Density: 1.213

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones